Cas no 1807147-41-6 (Ethyl 4-amino-2-bromo-5-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 4-amino-2-bromo-5-(trifluoromethyl)phenylacetate
• CAS No: 1807147-41-6
• MF: C₁₁H₁₁BrF₃NO₂
• MW: 326.109752893448
• CID: 4971079
• Update Time: 2025-10-28

Ethyl 4-amino-2-bromo-5-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-bromo-5-(trifluoromethyl)phenylacetate

• Inchi： 1S/C11H11BrF3NO2/c1-2-18-10(17)4-6-3-7(11(13,14)15)9(16)5-8(6)12/h3,5H,2,4,16H2,1H3
• InChI Key： DHQWSFJZOQKGCH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(F)(F)F)C=C1CC(=O)OCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 3
• Topological Polar Surface Area: 52.3

Additional information on Ethyl 4-amino-2-bromo-5-(trifluoromethyl)phenylacetate

Ethyl 4-amino-2-bromo-5-(trifluoromethyl)phenylacetate (CAS No. 1807147-41-6)

Ethyl 4-amino-2-bromo-5-(trifluoromethyl)phenylacetate, with the CAS number 1807147-41-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an ethyl ester group attached to a phenyl ring substituted with amino, bromo, and trifluoromethyl groups. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The phenyl ring in Ethyl 4-amino-2-bromo-5-(trifluoromethyl)phenylacetate serves as a central framework for various substituents. The amino group at the para position (position 4) introduces basicity and hydrogen bonding capabilities, which are crucial for interactions in biological systems. The bromine atom at position 2 adds electron-withdrawing effects, enhancing the reactivity of the molecule. Meanwhile, the trifluoromethyl group at position 5 imparts strong electron-withdrawing properties due to the electronegativity of fluorine atoms, further modulating the electronic characteristics of the molecule.

Recent studies have highlighted the potential of Ethyl 4-amino-2-bromo-5-(trifluoromethyl)phenylacetate as a lead compound in medicinal chemistry. Its structure has been explored for its ability to inhibit certain enzymes and modulate cellular pathways. For instance, researchers have investigated its role in kinase inhibition, where the trifluoromethyl group plays a critical role in enhancing binding affinity to target proteins. This makes it a promising candidate for developing therapeutic agents targeting diseases such as cancer and inflammatory disorders.

In terms of synthesis, Ethyl 4-amino-2-bromo-5-(trifluoromethyl)phenylacetate can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has enabled more efficient and selective syntheses, reducing side reactions and improving yield. These advancements have made it easier to scale up production for research and development purposes.

The pharmacokinetic properties of this compound have also been studied extensively. Its bioavailability, metabolism, and excretion profiles are critical factors in determining its suitability as a drug candidate. Early findings suggest that it exhibits moderate solubility in physiological fluids, which is essential for effective absorption and distribution within the body.

Moreover, computational modeling techniques have been employed to predict the behavior of Ethyl 4-amino-2-bromo-5-(trifluoromethyl)phenylacetate in different biological environments. Molecular docking studies have provided insights into its potential binding modes with target proteins, offering valuable guidance for further optimization.

In conclusion, Ethyl 4-amino-2-bromo-5-(trifluoromethyl)phenylacetate (CAS No. 1807147-41-6) is a multifaceted compound with significant potential in various areas of chemical research and pharmaceutical development. Its unique structure and functional groups make it an intriguing subject for both fundamental studies and applied research.